![molecular formula C15H13F3N2O2S B2383511 4-methoxyphenyl [1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]methyl ether CAS No. 400081-32-5](/img/structure/B2383511.png)
4-methoxyphenyl [1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]methyl ether
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Description
4-methoxyphenyl [1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]methyl ether is a useful research compound. Its molecular formula is C15H13F3N2O2S and its molecular weight is 342.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
A notable application of derivatives similar to the compound is in the synthesis of compounds with significant antimicrobial activity. For instance, the synthesis of various substituted methylthioflavones, derivatives closely related to the target compound, has shown notable antimicrobial activity against Trichophytons (Nakazumi, Ueyama, Sonoda, & Kitao, 1984).
Inhibition of Protoporphyrinogen Oxidase
Another application is the inhibition of protoporphyrinogen oxidase (Protox), a mechanism that underlies the herbicidal activity of certain pyrazole phenyl ether herbicides. Compounds structurally related to 4-methoxyphenyl [1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]methyl ether have been reported to inhibit Protox, leading to herbicidal activity by inducing the accumulation of porphyrins in plant tissues. This mechanism is significant for the development of new herbicide classes (Sherman, Duke, Clark, Sanders, Matsumoto, & Duke, 1991).
Complex Formation with Metal Ions
The compound and its derivatives have also been used in the synthesis of new ligands for metal complexes. Highly substituted pyrazoles, structurally akin to the target compound, have been synthesized and utilized as ligands in the formation of complexes with platinum(II) and palladium(II) ions. These complexes have potential applications in catalysis, materials science, and medicinal chemistry (Budzisz, Małecka, & Nawrot, 2004).
Properties
IUPAC Name |
5-[(4-methoxyphenoxy)methyl]-1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazole |
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InChI |
InChI=1S/C15H13F3N2O2S/c1-20-14-12(13(19-20)15(16,17)18)7-11(23-14)8-22-10-5-3-9(21-2)4-6-10/h3-7H,8H2,1-2H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOMYANCBTSWOGV-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(S2)COC3=CC=C(C=C3)OC)C(=N1)C(F)(F)F |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13F3N2O2S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.3 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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